Cas no 2175979-34-5 (3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 2175979-34-5
• MF: C₁₂H₂₂ClN
• MW: 215.7627825737
• CID: 5355871
• Update Time: 2025-06-03

3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride
• 3-(3-methylbutylidene)-8-azabicyclo[3.2.1]octane;hydrochloride
• 3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride

• Inchi： 1S/C12H21N.ClH/c1-9(2)3-4-10-7-11-5-6-12(8-10)13-11;/h4,9,11-13H,3,5-8H2,1-2H3;1H
• InChI Key： VGHPZNZRXKICKR-UHFFFAOYSA-N
• SMILES： Cl.N1C2C/C(=C\CC(C)C)/CC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 12

Additional information on 3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride

Research Brief on 3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride (CAS: 2175979-34-5)

3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride (CAS: 2175979-34-5) is a novel bicyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique azabicyclo[3.2.1]octane scaffold, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. The hydrochloride salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development.

Recent studies have focused on the synthesis and biological evaluation of this compound, with particular emphasis on its potential as a ligand for neurotransmitter receptors. Preliminary data suggest that it exhibits high affinity for specific subtypes of serotonin and dopamine receptors, which could have implications for the treatment of neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. The structural similarity to known pharmacophores in this class further supports its therapeutic potential.

The synthesis of 3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride involves a multi-step process, starting from readily available precursors. Key steps include the formation of the bicyclic core via intramolecular cyclization, followed by the introduction of the methylbutylidene moiety. The final hydrochloride salt is obtained through a straightforward acid-base reaction. Recent optimizations in the synthetic route have improved yields and purity, facilitating larger-scale production for preclinical studies.

In vitro and in vivo studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability. Toxicity assessments in animal models have shown a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These findings underscore its potential as a lead compound for further development.

Future research directions include detailed mechanistic studies to elucidate its mode of action at the molecular level, as well as structure-activity relationship (SAR) studies to optimize its pharmacological profile. Collaborative efforts between academic and industrial researchers are expected to accelerate its progression through the drug development pipeline. Given its promising properties, 3-(3-Methylbutylidene)-8-azabicyclo[3.2.1]octane hydrochloride represents an exciting avenue for innovation in CNS therapeutics.